(4-Bromo-3-methoxyphenyl)(3-fluoroazetidin-1-yl)methanone
Cat. No. B8436543
M. Wt: 288.11 g/mol
InChI Key: ROYMIBPTRHCVIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09388177B2
Procedure details
To a stirred solution of 4-bromo-3-methoxybenzoic acid (1.4 g) in DMF (15 mL) was added potassium carbonate (2.51 g), 3-fluoroazetidine hydrochloride (1.01 g) and HATU (3.69 g). The mixture was stirred at room temperature for 18 h. Water was added, the mixture was stirred for 15 minutes and the solvent was removed in vacuum. Water was added and the mixture was extracted with ethyl acetate. The organic phase was washed with water, saturated sodium chloride solution, dried (sodium sulfate) and the solvent was removed in vacuum, to give 1.25 g of the title compound.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=O)=[CH:4][C:3]=1[O:11][CH3:12].C(=O)([O-])[O-].[K+].[K+].Cl.[F:20][CH:21]1[CH2:24][NH:23][CH2:22]1.CN(C(ON1N=NC2C=CC=NC1=2)=[N+](C)C)C.F[P-](F)(F)(F)(F)F>CN(C=O)C.O>[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([N:23]2[CH2:24][CH:21]([F:20])[CH2:22]2)=[O:8])=[CH:4][C:3]=1[O:11][CH3:12] |f:1.2.3,4.5,6.7|
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Inputs
Step One
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Name
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|
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Quantity
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1.4 g
|
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Type
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reactant
|
|
Smiles
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BrC1=C(C=C(C(=O)O)C=C1)OC
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Name
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|
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Quantity
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2.51 g
|
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Type
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reactant
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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|
Name
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|
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Quantity
|
1.01 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.FC1CNC1
|
|
Name
|
|
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Quantity
|
3.69 g
|
|
Type
|
reactant
|
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Smiles
|
CN(C)C(=[N+](C)C)ON1C2=C(C=CC=N2)N=N1.F[P-](F)(F)(F)(F)F
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|
Name
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|
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Quantity
|
15 mL
|
|
Type
|
solvent
|
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Smiles
|
CN(C)C=O
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
The mixture was stirred at room temperature for 18 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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the mixture was stirred for 15 minutes
|
|
Duration
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15 min
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was removed in vacuum
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Water was added
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the mixture was extracted with ethyl acetate
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WASH
|
Type
|
WASH
|
|
Details
|
The organic phase was washed with water, saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (sodium sulfate)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was removed in vacuum
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Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
BrC1=C(C=C(C=C1)C(=O)N1CC(C1)F)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.25 g | |
| YIELD: CALCULATEDPERCENTYIELD | 71.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
